1-(ethylsulfonyl)-N-(1-methylbutyl)-3-piperidinecarboxamide
Overview
Description
1-(ethylsulfonyl)-N-(1-methylbutyl)-3-piperidinecarboxamide, commonly known as E-4031, is a potent and selective blocker of the rapid component of the delayed rectifier potassium current (IKr). It was first synthesized in the early 1990s and has since been widely used in scientific research to study the role of IKr in cardiac electrophysiology and arrhythmogenesis.
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-ethylsulfonyl-N-pentan-2-ylpiperidine-3-carboxamide |
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InChI |
InChI=1S/C13H26N2O3S/c1-4-7-11(3)14-13(16)12-8-6-9-15(10-12)19(17,18)5-2/h11-12H,4-10H2,1-3H3,(H,14,16) |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
YTWYLCPLTWPJLG-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CCCC(C)NC(=O)C1CCCN(C1)S(=O)(=O)CC |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C13H26N2O3S |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
290.42 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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